Cas no 2138106-12-2 (3-[Tert-butyl(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 3-[Tert-butyl(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138106-12-2
• MF: C₁₈H₃₇NO
• MW: 283.492485761642
• CID: 6148051
• PubChem ID: 165872376
• Update Time: 2025-10-31

3-[Tert-butyl(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138106-12-2
• 3-[tert-butyl(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• EN300-1159946
• 3-[Tert-butyl(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C18H37NO/c1-8-12-19(17(3,4)5)16-13-14(20)10-11-15(16)18(6,7)9-2/h14-16,20H,8-13H2,1-7H3
• InChI Key： BCIOIQDAFSUFIX-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)CC)C(C1)N(CCC)C(C)(C)C

Computed Properties

• Exact Mass: 283.287514804g/mol
• Monoisotopic Mass: 283.287514804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Tert-butyl(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

3-[Tert-butyl(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

The compound 3-[Tert-butyl(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol, with CAS No. 2138106-12-2, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with substituents that include a tertiary butyl group, a propylamino group, and a 2-methylbutan-2-yl group. The molecule's structure endows it with intriguing chemical properties, making it a subject of interest for researchers exploring novel materials and chemical reactions.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials. The cyclohexane ring serves as a rigid framework, while the substituents introduce flexibility and functionality. The tert-butyl group, known for its steric bulk, plays a crucial role in modulating the physical properties of the molecule. Similarly, the propylamino group introduces hydrogen bonding capabilities, which can influence solubility and reactivity. These features make 3-[Tert-butyl(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol a promising candidate for use in polymer synthesis, drug delivery systems, and as a precursor for other complex organic molecules.

One of the most recent breakthroughs involving this compound is its application in the synthesis of high-performance polymers. Researchers have demonstrated that by incorporating this molecule into polymer backbones, they can achieve enhanced mechanical properties such as increased tensile strength and improved thermal stability. This advancement is particularly significant for industries reliant on lightweight yet durable materials, such as aerospace and automotive manufacturing.

In addition to its material science applications, 3-[Tert-butyl(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol has shown potential in medicinal chemistry. Its structure allows for interactions with biological systems through various mechanisms, making it a valuable lead compound in drug discovery efforts. For instance, studies have explored its ability to act as an inhibitor of certain enzymes implicated in neurological disorders. While further research is needed to fully understand its pharmacological profile, these findings underscore its versatility as a chemical entity.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have streamlined its production process, making it more accessible for large-scale applications. These improvements are expected to drive further exploration into its potential uses across diverse fields.

In conclusion, 3-[Tert-butyl(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol represents a fascinating intersection of organic chemistry and materials science. Its unique structure and versatile properties position it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new applications for this compound, it is poised to make significant contributions to both academic and industrial advancements.